Cas no 185019-75-4 ((5-Phenyloxolan-3-yl)methanol)

• Product Name: (5-Phenyloxolan-3-yl)methanol
• CAS No: 185019-75-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2784602
• PubChem ID: 71349100
• Update Time: 2025-04-21

(5-Phenyloxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Phenyloxolan-3-yl)methanol
• DTXSID70774968
• 185019-75-4

• Inchi： 1S/C11H14O2/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
• InChI Key： LYJVQHMJWKZFCK-UHFFFAOYSA-N
• SMILES： O1CC(CO)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų